Cas no 139047-55-5 (2-PMDQ)

• Product Name: 2-PMDQ
• CAS No: 139047-55-5
• MF: C₂₁H₂₃N₅O
• MW: 361.440223932266
• CID: 2089791
• PubChem ID: 4367545
• Update Time: 2025-04-21

2-PMDQ Chemical and Physical Properties

Names and Identifiers

• 2-PMDQ
• AT 112
• 2-[(4-Phenylpiperazin-1-yl)Methyl]-2,3-dihydroiMidazo[1,2-c]quinazolin-5(6H)-one
• 3-MPPI
• SCHEMBL9414681
• PD021962
• BDBM50230872
• 2-[(4-phenylpiperazin-1-yl)methyl]-2,3-dihydro-1H-imidazo[1,2-c]quinazolin-5-one
• DA-69829
• 2-[(4-phenyl-1-piperazinyl)methyl]-3,6-dihydro-2H-imidazo[1,2-c]quinazolin-5-one
• CS-0020757
• BRD-A04661934-001-01-1
• SR-01000597650
• 2-(4-phenyl-1-piperazinyl)methyl-2,3-dihydroimidazo[1,2-c]-quinazolin-5(6H)-one
• 2-((4-Phenylpiperazin-1-yl)methyl)-2,3-dihydroimidazo[1,2-c]quinazolin-5(6H)-one
• 139047-55-5
• ONSOQRPYFKDOEB-UHFFFAOYSA-N
• HY-101045
• CHEBI:111170
• NCGC00024692-02
• CHEMBL71492
• BRD-A04661934-001-02-9
• Q27190651
• CID 6081682
• HMS3411K12
• 2-[(4-phenylpiperazin-1-yl)methyl]-3,6-dihydro-2H-imidazo[1,2-c]quinazolin-5-one
• AT-112
• HMS3266D09
• J-007214
• SR-01000597650-1
• AKOS024458587
• HMS3675K12

• Inchi： 1S/C21H23N5O/c27-21-23-19-9-5-4-8-18(19)20-22-16(15-26(20)21)14-24-10-12-25(13-11-24)17-6-2-1-3-7-17/h1-9,16,22H,10-15H2
• InChI Key： ALPFEYWIGFAARN-UHFFFAOYSA-N
• SMILES： O=C1N=C2C=CC=CC2=C2N1CC(CN1CCN(C3C=CC=CC=3)CC1)N2

Computed Properties

• Exact Mass: 361.19026037g/mol
• Monoisotopic Mass: 361.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.2Ų